N-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H17N3O2S/c1-10-11(2)23-17-15(10)16(19-9-20-17)18-7-12-8-21-13-5-3-4-6-14(13)22-12/h3-6,9,12H,7-8H2,1-2H3,(H,18,19,20)
• InChI Key: WXGIXNLIJQWFLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NCC3COC4=CC=CC=C4O3)C
• Molecular Formula: C17H17N3O2S
• DSSTOX Substance ID: DTXSID40413458
• Molecular Weight: 327.4 g/mol
• CAS RN: 5423-98-3

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a 2,3-dihydrobenzo[b][1,4]dioxin ring and a thieno[2,3-d]pyrimidin ring. It’s worth noting that compounds with similar structures have been studied for their potential as inhibitors of certain enzymes.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps, including the formation of the 2,3-dihydrobenzo[b][1,4]dioxin ring and the thieno[2,3-d]pyrimidin ring. Further chemical modifications, such as analogue synthesis and scaffold hopping, may also be involved.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its 2,3-dihydrobenzo[b][1,4]dioxin ring and thieno[2,3-d]pyrimidin ring. These rings are likely to play a crucial role in the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex, given its structure. The presence of multiple functional groups and rings can lead to a variety of possible reactions. For example, the compound could potentially undergo reactions with other molecules at the thieno[2,3-d]pyrimidin ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. Factors such as the presence of the 2,3-dihydrobenzo[b][1,4]dioxin ring and the thieno[2,3-d]pyrimidin ring, as well as the specific functional groups present, would all influence its properties.

Scientific Research Applications

Crystallography Studies

The compound has potential applications in crystallography to determine the structure of complex molecules. .

Pharmaceutical Research

This compound may serve as a precursor or an intermediate in the synthesis of pharmaceuticals. .

Material Sciences

In material sciences, the compound’s robust structure could be utilized in the development of organic semiconductors. .

Analytical Chemistry

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Pain Management Research

The compound’s structural analogs have shown efficacy in pain management. .

Asymmetric Synthesis

The compound could be used in asymmetric synthesis research. .

Mechanism of Action

Target of Action

A structurally similar compound, amg 9810, has been shown to act as an antagonist for thevanilloid receptor 1 (VR1 or TRPV1) . This receptor is a membrane-bound, nonselective cation channel expressed by peripheral sensory neurons .

Mode of Action

Based on the action of the similar compound amg 9810, it can be inferred that this compound might interact with its target, possibly the trpv1 receptor, to produce its effects .

Biochemical Pathways

The trpv1 receptor, which is a potential target of this compound, is known to be involved in pain perception and inflammation .

Result of Action

Trpv1 antagonists, like the similar compound amg 9810, have been shown to produce antihyperalgesic effects in animal models of inflammatory and neuropathic pain .

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it is used, and how it is handled. Without specific information, it’s difficult to provide a detailed assessment.

Future Directions

Future research on this compound could involve further exploration of its potential as an enzyme inhibitor. This could include studies to better understand its mechanism of action, as well as efforts to optimize its structure for improved activity.